Cas no 2866318-68-3 (2-Oxabicyclo[2.2.2]octane, 1-(azidomethyl)-4-methyl-)

• Product Name: 2-Oxabicyclo[2.2.2]octane, 1-(azidomethyl)-4-methyl-
• CAS No: 2866318-68-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6235811
• Update Time: 2025-10-29

2-Oxabicyclo[2.2.2]octane, 1-(azidomethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]octane, 1-(azidomethyl)-4-methyl-

• Inchi： 1S/C9H15N3O/c1-8-2-4-9(5-3-8,13-7-8)6-11-12-10/h2-7H2,1H3
• InChI Key： KVFMCIXEHYWXKL-UHFFFAOYSA-N
• SMILES： C12(CN=[N+]=[N-])CCC(C)(CC1)CO2

Additional information on 2-Oxabicyclo[2.2.2]octane, 1-(azidomethyl)-4-methyl-

Professional Introduction to 2-Oxabicyclo[2.2.2]octane, 1-(azidomethyl)-4-methyl- (CAS No. 2866318-68-3)

The compound 2-Oxabicyclo[2.2.2]octane, 1-(azidomethyl)-4-methyl- (CAS No. 2866318-68-3) represents a fascinating molecule in the realm of organic chemistry, particularly within the subset of heterocyclic compounds. This bicyclic structure, featuring an oxygen atom embedded within a three-membered ring system, introduces unique electronic and steric properties that make it a valuable scaffold for synthetic and pharmaceutical applications.

At the core of its significance lies the azidomethyl substituent at the 1-position and the methyl group at the 4-position of the bicyclic framework. These functional groups impart distinct reactivity patterns, making the compound a versatile intermediate in constructing more complex molecules. The presence of the azido group, in particular, opens up avenues for nucleophilic substitution reactions, enabling the introduction of various side chains or modifications at other positions within the molecule.

The bicyclo[2.2.2]octane core itself is known for its rigid conformation, which can influence both the physical properties and biological activity of derivatives. This rigidity often translates into improved metabolic stability and binding affinity in drug-like molecules. The oxygen atom within the ring further modulates electronic distributions, potentially enhancing interactions with biological targets such as enzymes or receptors.

Recent advancements in medicinal chemistry have highlighted the utility of such bicyclic scaffolds in designing novel therapeutic agents. Researchers have been exploring ways to leverage the inherent structural features for optimizing pharmacokinetic profiles and target specificity. The 1-(azidomethyl)-4-methyl- derivative stands out as a promising precursor for generating libraries of compounds with tailored properties.

In particular, the azidomethyl moiety has been employed in click chemistry reactions, most notably with cycloalkynes to form triazole rings. This reaction is highly efficient and regioselective, allowing for rapid assembly of complex cyclic structures that mimic natural products or bioactive motifs. Such methodologies are increasingly popular in drug discovery pipelines due to their speed and reliability.

The methyl group at position 4 serves not only as a steric placeholder but also as a potential site for further functionalization. For instance, it could be oxidized to an aldehyde or carboxylic acid, or subjected to halogenation reactions, expanding the synthetic toolkit available for modifying this compound.

From a synthetic perspective, accessing 2-Oxabicyclo[2.2.2]octane, 1-(azidomethyl)-4-methyl- involves multi-step organic transformations starting from readily available precursors like cyclopentanone or norbornadiene derivatives. The synthesis typically requires careful control of reaction conditions to ensure high yields and purity, given the sensitivity of functional groups such as azido and oxygenated rings.

The compound's potential applications extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural motif could inspire new materials with unusual mechanical or optical properties when incorporated into polymers or coordination complexes with metals.

Current research is also exploring derivatives of this compound for their potential biological activities. By systematically varying substituents on different positions of the core structure, chemists aim to identify molecules with desirable effects on biological pathways relevant to diseases such as cancer or neurological disorders. Computational modeling plays a crucial role in predicting how modifications will affect binding affinity and selectivity before experimental validation.

The safety profile of 2-Oxabicyclo[2.2.2]octane, 1-(azidomethyl)-4-methyl- is another critical consideration during development and handling. While not classified as hazardous under normal conditions when stored properly away from incompatible substances like strong acids or bases (which could potentially decompose azido groups), standard laboratory precautions should always be observed due to its reactive nature.

In conclusion,2-Oxabicyclo[2.2.2]octane, 1-(azidomethyl)-4-methyl- (CAS No. 2866318-68-3) represents an intriguing chemical entity with broad utility across multiple disciplines including medicinal chemistry, synthetic organic chemistry, materials science,and chemical biology*. Its unique structural features combined with accessible reactivity make it an attractive building block for innovation both inside academic laboratories and industrial research facilities aiming at developing next-generation products.